Cas no 618099-04-0 (1-(4-Bromophenyl)-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde)
618099-04-0 structure
Product Name:1-(4-Bromophenyl)-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde
CAS No:618099-04-0
MF:C16H10BrN3O3
MW:372.172902584076
CID:955376
Update Time:2023-08-02
1-(4-Bromophenyl)-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1-(4-BROMOPHENYL)-3-(4-NITROPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
- 1-(4-bromophenyl)-3-(4-nitrophenyl)pyrazole-4-carbaldehyde
- 1-(4-Bromophenyl)-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde
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- Inchi: 1S/C16H10BrN3O3/c17-13-3-7-14(8-4-13)19-9-12(10-21)16(18-19)11-1-5-15(6-2-11)20(22)23/h1-10H
- InChI Key: KIPIBLUHDKDCPO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N1C=C(C=O)C(C2C=CC(=CC=2)[N+](=O)[O-])=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 429
- Topological Polar Surface Area: 80.7
1-(4-Bromophenyl)-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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